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Compound of Interest

Compound Name: Barium carbonate, CP

Cat. No.: B147902

Essential Guide to Handling Barium Carbonate, CP

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals working with Barium Carbonate (BaCOs), Chemically Pure (CP) grade.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Immediate Safety and Logistical Information

Barium Carbonate is a white, odorless powder that is harmful if swallowed and can cause
irritation to the eyes, skin, and respiratory system.[1][2][3][4] Ingestion is the primary route of
acute toxicity, as the compound can convert to toxic barium chloride in the stomach, leading to
symptoms like vomiting, diarrhea, muscular paralysis, and potentially severe cardiac and
respiratory effects.[4][5] It is classified as an Acute Toxicity, Oral (Category 4) substance.[1][4]
[6] The compound is not flammable or combustible.[5][6]

Key Data for Barium Carbonate, CP
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Property Value Citations
Chemical Formula BaCOs [51[6]
Molecular Weight 197.34 g/mol 516171
Appearance White powder or solid [1][41[6]
Specific Gravity 4.3 - 4.43 g/lcm3 [41[8]

Solubility in Water

Approx. 20 mg/L at 20°C

[4]

OSHA PEL (TWA)

0.5 mg/m3 (as Ba)

[4119]

ACGIH TLV (TWA)

0.5 mg/m3 (as Ba)

[41051€]

NIOSH IDLH 50 mg/m? (as Ba) [4]
Hazard Class 6.1 (Toxic) [8]
UN Number UN1564 [8]

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the necessary procedures for handling Barium Carbonate

from receipt to use in the laboratory.

1. Engineering Controls and Ventilation:

[4]16]

immediate work area.[5]

N

. Required Personal Protective Equipment (PPE):

Always handle Barium Carbonate in a well-ventilated area.[3][10][11]

Use a laboratory fume hood or a local exhaust ventilation system to minimize dust exposure.

Ensure that an emergency eyewash station and a safety shower are readily accessible in the

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side-shields.

[1][4][6][12] If there is a significant risk of dust generation, use dust-proof goggles.[5]
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Skin Protection: Wear impervious gloves (e.g., PVC, Neoprene, or Natural Rubber) and a lab
coat or long-sleeved clothing.[5][7] For larger quantities, consider overalls and safety shoes.

[7]

Respiratory Protection: In situations where dust may be generated and ventilation is
insufficient, use a NIOSH-approved patrticulate respirator (e.g., N95 or P95).[4][5][6]

. Handling and Usage Procedures:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][10]

Avoid the formation of dust during handling.[6][10][11] Use methods like gentle scooping
rather than pouring from a height.

When handling, do not eat, drink, or smoke.[4][5][7]
Keep containers securely sealed when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible materials such as acids.[5]
[10][13] Reaction with acids will release carbon dioxide gas.[4][7]

Wash hands thoroughly with soap and water after handling is complete.[3][4][5]

Workflow for Safe Handling of Barium Carbonate
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Receipt & Storage
Store in cool, dry, ventilated area.
Keep sealed & labeled.

Y

Don PPE
- Safety Goggles
- Impervious Gloves
- Lab Coat
- Respirator (if needed)

Y

Engineering Controls
Work in fume hood or with
local exhaust ventilation.

Y

Handling
- Avoid dust generation.
- No eating/drinking.
- Keep container closed.

Pre/zé’ation & H;\dling
./Accidental Spil}\

.4
Spill Management
- Evacuate & ventilate area.
- Wear full PPE. Routine Use
- Sweep up spill, avoid dust.
- Place in sealed container.

;

Waste Collection
Collect excess reagent and
contaminated materials in a
labeled hazardous waste container.

Decontamination
- Wash work surfaces.
- Wash hands thoroughly.
- Launder contaminated clothing.

Disposal
Dispose of waste via approved
hazardous waste contractor.
Follow all regulations.

Spill & Disposal

Diagram 1: Barium Carbonate Handling & Disposal Workflow

Click to download full resolution via product page

Caption: Workflow from receipt to disposal of Barium Carbonate.
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Disposal Plan

Disposal of Barium Carbonate and its containers must be treated as hazardous waste and
managed according to all applicable regulations.

1. Waste Collection:
» Do not dispose of Barium Carbonate in the general trash or pour it down the drain.[3][6][11]

e Collect all waste Barium Carbonate, including residues and contaminated materials (e.qg.,
paper towels, gloves), in a suitable, clearly labeled, and sealed container for hazardous
waste.[3][5][6]

2. Spill Management:

» Minor Spills: For small spills, wear appropriate PPE, sweep up the material carefully to avoid
generating dust, and place it in a labeled container for disposal.[6][10]

o Major Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.
[6] Prevent the spill from entering drains or waterways.[2][3] Alert the appropriate emergency
response personnel.[2][3]

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through a licensed and approved waste
management contractor.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
procedures.

 All disposal practices must comply with local, state, and federal environmental regulations.[4]
[11]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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 Ingestion: Call a POISON CENTER or physician immediately.[1][5] Rinse the mouth with
water, but do NOT induce vomiting.[1][6] If the person is conscious, giving 30 grams of
sodium sulphate in 250 ml of water may be recommended by medical professionals to
precipitate the barium.[5]

 Inhalation: Move the individual to fresh air.[5][6] If breathing is difficult or has stopped,
provide artificial respiration.[2][5] Seek immediate medical attention.[10]

o Skin Contact: Remove contaminated clothing and shoes immediately.[6] Wash the affected
area thoroughly with soap and plenty of water.[1][5] Seek medical attention if irritation
persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1][5][6] Remove contact lenses if present and easy to
do.[8] Consult a physician.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Barium
carbonate, CP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147902#personal-protective-equipment-for-handling-
barium-carbonate-cp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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